Cas no 439109-81-6 (6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid)

• Product Name: 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid
• CAS No: 439109-81-6
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD00244509
• CID: 877049
• PubChem ID: 1487350
• Update Time: 2025-06-23

6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylicacid,1,2-dihydro-6-hydroxy-1-methyl-2-oxo-(9CI)
• 6-HYDROXY-1-METHYL-2-OXO-1,2-DIHYDRO-4-PYRIMIDINECARBOXYLIC ACID
• J-518774
• MFCD00244509
• 1-Methyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylic acid, AldrichCPR
• 1K-522S
• 1-Methylorotic acid
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-
• 1-METHYL-2,6-DIOXO-3H-PYRIMIDINE-4-CARBOXYLIC ACID
• 439109-81-6
• ALBB-023432
• DB-089203
• SB56434
• SCHEMBL5717555
• SCHEMBL3793592
• 1-Methyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylic acid
• SB55803
• 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylicacid
• 705-36-2
• 1-Methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
• 3-methyl-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• CS-0319535
• AKOS005069842
• Oprea1_183622
• AKOS000301494
• 1,2,3,6-Tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinecarboxylic acid
• DB-146919
• 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid

• MDL： MFCD00244509
• Inchi： 1S/C6H6N2O4/c1-8-4(9)2-3(5(10)11)7-6(8)12/h2H,1H3,(H,7,12)(H,10,11)
• InChI Key： OEGWVZNGNUHUQP-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)O)=CC(N1C)=O

Computed Properties

• Exact Mass: 170.03275668g/mol
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid

Introduction to 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid (CAS No. 439109-81-6)

6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 439109-81-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and roles in medicinal chemistry. The structural framework of this compound, featuring a hydroxyl group at the 6-position and a methyl group at the 1-position, combined with the presence of a carbonyl group and a carboxylic acid functionality, makes it a versatile intermediate in synthetic pathways and a potential candidate for further pharmacological exploration.

The compound’s significance is further underscored by its potential applications in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their involvement in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signaling pathways. The specific arrangement of functional groups in 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid suggests that it may exhibit inhibitory effects on certain enzymes or interact with biological targets in ways that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of such compounds. Studies utilizing virtual screening and docking simulations have shown that pyrimidine-based molecules can effectively bind to target proteins, modulating their function. For instance, derivatives of pyrimidine have been explored as inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation. The structural features of 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid make it a promising scaffold for designing molecules with improved selectivity and reduced toxicity.

In the realm of drug discovery, the synthesis of 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid has been optimized through various synthetic methodologies. Researchers have employed multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications, to access this compound efficiently. The development of greener synthetic routes has also gained traction, with an emphasis on minimizing waste and utilizing sustainable reagents. Such approaches align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing while maintaining high yields and purity standards.

The pharmacological potential of 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid has been investigated in several preclinical studies. These investigations have focused on its interaction with key biological pathways relevant to human health. For example, preliminary data suggest that this compound may exhibit antiviral properties by interfering with viral replication mechanisms. Additionally, its ability to modulate inflammatory responses has been explored, making it a candidate for treating chronic inflammatory diseases.

One particularly intriguing aspect of this compound is its potential role as a prodrug or precursor for more complex pharmacophores. By serving as a building block in medicinal chemistry, 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid could be used to generate novel analogs with enhanced pharmacological profiles. The flexibility offered by its structural framework allows chemists to introduce additional substituents or modify existing ones to fine-tune properties such as solubility, bioavailability, and metabolic stability.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 6-Hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic Acid. Machine learning algorithms can analyze vast datasets to predict the efficacy and safety of compounds before they enter costly clinical trials. This approach not only saves time but also reduces attrition rates associated with traditional drug development pipelines.

Future research directions may explore the synthesis of derivatives of 6-Hydroxy-1-methyl-2-o x o -1 , 2 -d i h y d r o -4 - p y r i m i d i n e c a r b o x y l i c A c i d that exhibit improved pharmacokinetic properties or target specific disease pathways more effectively. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

The industrial production of 6-Hydroxy-l-methyl-Z-o x o-l , 2 -dihydro-Z-p y r i m i d i n e c a r b o x y l i c A c i d must adhere to stringent quality control measures to ensure consistency and safety. Good Manufacturing Practices (GMP) are essential for maintaining high standards throughout the synthesis process. Regulatory agencies continue to emphasize the importance of robust analytical methods for characterizing such compounds at every stage—from raw material procurement to final product release.

In conclusion,6-Hydroxy-l-methyl-Z-o x o-l , 2 -dihydro-Z-p y r i m i d i n e c a r b o x y l i c A c i d (CAS No . 439109 -81 -6 ) represents an exciting area for research within pharmaceutical chemistry . Its unique structural features , coupled with emerging technologies in drug discovery , position it as a valuable candidate for further exploration . As our understanding grows , so too will opportunities to harness its potential for improving human health .